Cas no 1096314-99-6 (2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide)

• Product Name: 2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide
• CAS No: 1096314-99-6
• MF: C₇H₁₇N₃O
• MW: 159.229381322861
• CID: 5205706
• PubChem ID: 43374707
• Update Time: 2026-03-06

2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(2-aminoethyl)methylamino]-N,N-dimethyl-
• 2-((2-Aminoethyl)(methyl)amino)-N,N-dimethylacetamide
• 2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide

• Inchi： 1S/C7H17N3O/c1-9(2)7(11)6-10(3)5-4-8/h4-6,8H2,1-3H3
• InChI Key： DREKKJYQRXGNSY-UHFFFAOYSA-N
• SMILES： N(C)(CCN)CC(=O)N(C)C

Additional information on 2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide

Introduction to 2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide (CAS No. 1096314-99-6) and Its Emerging Applications in Chemical Biology

The compound 2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide, identified by the CAS number 1096314-99-6, represents a fascinating molecule with significant potential in the field of chemical biology. This amide derivative, characterized by its unique structural framework, has garnered attention due to its versatile reactivity and functional properties. The presence of multiple amine groups and a dimethylacetamide backbone makes it a promising candidate for various biochemical applications, including drug discovery, enzyme inhibition, and molecular recognition.

Recent advancements in medicinal chemistry have highlighted the importance of polyamine derivatives in modulating biological pathways. The structural motif of 2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide closely resembles natural polyamines such as spermidine and spermine, which are known to play crucial roles in cell growth, neurotransmission, and immune responses. By leveraging this structural similarity, researchers have been able to design novel molecules that can interact with biological targets with high specificity.

In the realm of drug development, the compound has shown promise as a scaffold for generating small-molecule inhibitors. Its dual amine functionality allows for the formation of hydrogen bonds and ionic interactions, which are essential for binding to biological macromolecules. For instance, studies have demonstrated its potential in targeting protein-protein interactions involved in cancer progression. The ability to fine-tune the electronic properties of the molecule through functional group modifications has enabled the creation of derivatives with enhanced binding affinity and selectivity.

One particularly intriguing aspect of 2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide is its role in peptidomimetics—a class of compounds designed to mimic the bioactivity of natural peptides without their drawbacks. By incorporating this amide derivative into peptidomimetic libraries, researchers have been able to develop molecules that exhibit improved pharmacokinetic profiles and reduced immunogenicity. These advantages are critical for translating laboratory discoveries into clinical therapies.

The synthesis of 2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide presents an interesting challenge due to its complex stereochemistry. However, recent methodological breakthroughs have made it more accessible than ever before. Transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques have been particularly useful in constructing the desired framework with high enantioselectivity. These advances not only facilitate the production of the compound but also open up new avenues for its derivatization.

From a computational chemistry perspective, 2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide has been extensively studied using molecular modeling techniques. These studies have provided valuable insights into its interaction modes with biological targets, such as enzymes and receptors. By integrating experimental data with computational predictions, researchers can design more effective ligands with minimal trial-and-error experimentation. This interdisciplinary approach underscores the importance of collaboration between experimentalists and theoreticians in advancing chemical biology.

The therapeutic potential of 2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide extends beyond oncology. Emerging evidence suggests that it may also play a role in neurodegenerative diseases by modulating neurotransmitter release and receptor activity. For example, preclinical studies have indicated that derivatives of this compound can attenuate oxidative stress and inflammation—pathophysiological mechanisms implicated in conditions such as Alzheimer's disease and Parkinson's disease. Such findings highlight the need for further investigation into its neuroprotective properties.

In conclusion, 2-(2-aminoethyl)(methyl)amino-N,N-dimethylacetamide (CAS No. 1096314-99-6) represents a compelling subject of study in chemical biology. Its unique structural features and functional versatility make it a valuable tool for drug discovery and molecular research. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play an increasingly important role in developing innovative therapeutic strategies.